Cas no 1105246-69-2 (4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-1-(2-methoxy-5-methylbenzenesulfonyl)piperidine)

• Product Name: 4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-1-(2-methoxy-5-methylbenzenesulfonyl)piperidine
• CAS No: 1105246-69-2
• MF: C₁₉H₂₁N₃O₄S₂
• MW: 419.517741918564
• CID: 6076294
• PubChem ID: 30864286
• Update Time: 2025-07-17

4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-1-(2-methoxy-5-methylbenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-1-(2-methoxy-5-methylbenzenesulfonyl)piperidine
• F5497-0114
• AKOS024511384
• 2-(furan-2-yl)-5-(1-((2-methoxy-5-methylphenyl)sulfonyl)piperidin-4-yl)-1,3,4-thiadiazole
• 2-(furan-2-yl)-5-[1-(2-methoxy-5-methylphenyl)sulfonylpiperidin-4-yl]-1,3,4-thiadiazole
• 4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]-1-(2-methoxy-5-methylbenzenesulfonyl)piperidine
• 1105246-69-2

• Inchi： 1S/C19H21N3O4S2/c1-13-5-6-15(25-2)17(12-13)28(23,24)22-9-7-14(8-10-22)18-20-21-19(27-18)16-4-3-11-26-16/h3-6,11-12,14H,7-10H2,1-2H3
• InChI Key： SUPQFPSPNFHNKX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC)(N1CCC(C2=NN=C(C3=CC=CO3)S2)CC1)(=O)=O

Computed Properties

• Exact Mass: 419.09734851g/mol
• Monoisotopic Mass: 419.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-1-(2-methoxy-5-methylbenzenesulfonyl)piperidine

Research Briefing on 4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-1-(2-methoxy-5-methylbenzenesulfonyl)piperidine (CAS: 1105246-69-2)

In recent years, the compound 4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-1-(2-methoxy-5-methylbenzenesulfonyl)piperidine (CAS: 1105246-69-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features, including the furan-thiadiazole hybrid scaffold and the sulfonylpiperidine moiety, make it a promising candidate for drug development.

The synthesis of 4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-1-(2-methoxy-5-methylbenzenesulfonyl)piperidine involves a multi-step process, starting with the condensation of furan-2-carboxylic acid with thiosemicarbazide to form the thiadiazole core. Subsequent sulfonylation and piperidine ring incorporation yield the final product. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against several kinase targets, including PI3K and mTOR, which are implicated in cancer cell proliferation and survival. In vitro assays demonstrate significant cytotoxicity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Additionally, the compound shows favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, making it a viable candidate for further development.

Recent in vivo studies in murine models have corroborated the compound's antitumor efficacy, showing marked reduction in tumor growth with minimal adverse effects. These findings suggest that 4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-1-(2-methoxy-5-methylbenzenesulfonyl)piperidine could serve as a lead compound for the development of novel anticancer therapies. Further investigations are underway to elucidate its mechanism of action and to explore its potential in combination therapies with existing chemotherapeutic agents.

In conclusion, 4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yl-1-(2-methoxy-5-methylbenzenesulfonyl)piperidine represents a promising avenue for drug discovery, particularly in oncology. Its unique chemical structure, combined with robust pharmacological activity, positions it as a valuable tool for understanding kinase signaling pathways and developing targeted therapies. Continued research efforts will be essential to fully realize its therapeutic potential and to advance it through the drug development pipeline.